Cas no 1228690-28-5 (Ethyl 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoate)

Ethyl 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoate structure
1228690-28-5 structure
Product Name:Ethyl 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoate
CAS No:1228690-28-5
MF:C17H25BO4
MW:304.189005613327
MDL:MFCD18383630
CID:2086016
PubChem ID:58539349
Update Time:2025-04-21

Ethyl 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoate
    • ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
    • 1228690-28-5
    • VYSXNHNLBWPXCZ-UHFFFAOYSA-N
    • Ethyl2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoate
    • SCHEMBL10572
    • DA-34523
    • G63967
    • 2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-propionic acid ethyl ester
    • MFCD18383630
    • Ethyl 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoate
    • MDL: MFCD18383630
    • Inchi: 1S/C17H25BO4/c1-7-20-15(19)12(2)13-8-10-14(11-9-13)18-21-16(3,4)17(5,6)22-18/h8-12H,7H2,1-6H3
    • InChI Key: VYSXNHNLBWPXCZ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2)C(C(=O)OCC)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 304.1845894g/mol
  • Monoisotopic Mass: 304.1845894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8Ų

Ethyl 2-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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